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Compound of Interest

Compound Name: Cervisol

CAS No.: 8055-05-8

Cat. No.: B12676624

Get Quote

A Note on "Cervisol": Extensive research did not identify a commercially available histological

staining reagent or protocol specifically under the name "Cervisol." The term "Cervisol" has

appeared in literature primarily in the context of a pharmaceutical preparation for treating

cervical erosions, a clinical application distinct from laboratory histological staining.[1] However,

the chemical database PubChem lists a compound named Cervisol with the molecular formula

C8H9Cl3FeN3O8, composed of ethanol, trichloroiron (ferric chloride), and 2,4,6-trinitrophenol

(picric acid).[2] These components are well-established reagents in various histological staining

procedures.

Therefore, these application notes provide detailed protocols for histological staining

techniques that utilize the constituent components of the chemical entity "Cervisol": ferric

chloride, picric acid, and ethanol. The following protocols are standard, widely used methods in

histology and pathology for the differential staining of various tissue components.

Application I: Van Gieson's Stain with Weigert's Iron
Hematoxylin
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This combination of staining protocols is a classic method used to differentiate collagen from

other connective tissues and muscle. Weigert's iron hematoxylin employs ferric chloride as a

mordant to stain cell nuclei black, while the Van Gieson stain uses picric acid and acid fuchsin

to stain collagen red/pink and other tissues yellow.

Core Principles:

Nuclear Staining: Weigert's hematoxylin uses an iron-mordanted hematoxylin to stain

nuclear chromatin. The ferric chloride acts as an oxidizer and a link between the dye and the

tissue, forming a dye-mordant-tissue complex that is resistant to subsequent acidic stains.

Cytoplasmic and Collagen Staining: The Van Gieson solution is a mixture of picric acid and

acid fuchsin. Due to differences in tissue permeability and dye molecule size, the smaller

picric acid molecules rapidly penetrate all tissues, staining them yellow. The larger acid

fuchsin molecules subsequently displace the picric acid from collagen fibers, which have

larger pores, staining them red or pink. Other tissues with smaller pore sizes, such as

muscle and cytoplasm, retain the yellow picric acid.

Quantitative Data Summary
The following table summarizes the key reagents and their parameters in this protocol.
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Reagent
Component

Chemical
Formula

Role in
Protocol

Concentration/
Preparation

Staining Time

Ferric Chloride FeCl₃

Mordant and

Oxidizer for

Hematoxylin

Solution B of

Weigert's: 29%

aqueous solution

5-10 minutes

Hematoxylin C₁₆H₁₄O₆ Nuclear Stain

Solution A of

Weigert's: 1% in

95% Ethanol

5-10 minutes

Picric Acid C₆H₃N₃O₇

Cytoplasmic and

Muscle Stain

(Yellow)

Saturated

aqueous solution

(approx. 1.2%) in

Van Gieson's

stain

3-5 minutes

Acid Fuchsin
C₂₀H₁₇N₃Na₂O₉S

₃

Collagen Stain

(Red/Pink)

1% aqueous

solution, added

to saturated

picric acid for

Van Gieson's

stain

3-5 minutes

Ethanol C₂H₅OH
Dehydration

Agent

Graded series

(70%, 95%,

100%)

1-2 minutes each

Xylene/Xylene

Subs.
C₈H₁₀ Clearing Agent

Two changes of

100% solution
2-5 minutes each

Experimental Protocol: Van Gieson Staining
I. Materials and Reagents:

Paraffin-embedded tissue sections on slides

Xylene or a suitable substitute for deparaffinization

Graded ethanol series (100%, 95%, 70%) for rehydration and dehydration
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Distilled water

Weigert's Iron Hematoxylin:

Solution A: 1 g hematoxylin in 100 ml 95% ethanol.

Solution B: 4 ml 29% aqueous ferric chloride, 95 ml distilled water, 1 ml concentrated HCl.

Working Solution: Mix equal parts of Solution A and B immediately before use.

Van Gieson's Staining Solution:

100 ml saturated aqueous picric acid.

5 ml 1% aqueous acid fuchsin.

0.5% Acetic Acid in water

Mounting medium

II. Staining Procedure:

Deparaffinization and Rehydration: a. Immerse slides in two changes of xylene for 5 minutes

each. b. Transfer through two changes of 100% ethanol for 2 minutes each. c. Transfer

through 95% ethanol for 2 minutes. d. Transfer through 70% ethanol for 2 minutes. e. Rinse

in running tap water.

Nuclear Staining: a. Stain in freshly mixed Weigert's iron hematoxylin working solution for 5-

10 minutes. b. Wash in running tap water for 5-10 minutes. c. Differentiate in 0.5% acid-

alcohol if necessary, checking microscopically until only nuclei are stained. d. Wash

thoroughly in tap water. e. "Blue" the sections in Scott's tap water substitute or running tap

water for 5 minutes.

Counterstaining with Van Gieson's Solution: a. Stain in Van Gieson's solution for 3-5

minutes. b. Rinse quickly in distilled water.

Dehydration and Mounting: a. Dehydrate rapidly through 95% ethanol, followed by two

changes of 100% ethanol. b. Clear in two changes of xylene for 2 minutes each. c. Mount
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with a resinous mounting medium.

III. Expected Results:

Nuclei: Black

Collagen (connective tissue): Red or Pink

Muscle, Cytoplasm, Erythrocytes: Yellow

Visualizations
Experimental Workflow for Van Gieson Staining
The following diagram illustrates the sequential steps of the Van Gieson staining protocol.
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I. Deparaffinization & Rehydration

II. Nuclear Staining

III. Counterstaining

IV. Dehydration & Mounting

Xylene I (5 min)

Xylene II (5 min)

100% Ethanol I (2 min)

100% Ethanol II (2 min)

95% Ethanol (2 min)

70% Ethanol (2 min)

Running Tap Water

Weigert's Hematoxylin (5-10 min)

Tap Water Wash (5-10 min)

Blueing (5 min)

Van Gieson's Stain (3-5 min)

95%, 100% Ethanol

Xylene

Mount Coverslip

Click to download full resolution via product page

Caption: Workflow for Van Gieson's Staining Protocol.
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Logical Relationship of Reagents in Van Gieson Staining
This diagram shows the interaction between the different reagents and tissue components.

Staining Reagents

Tissue Components

Staining Results

Ferric Chloride (Mordant)

Hematoxylin

forms complex

Nuclei (Chromatin)

stains

Picric Acid

Cytoplasm / Muscle

stains

Acid Fuchsin

Collagen Fibers

stains

Black Red / PinkYellow

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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